![molecular formula C8H5Cl2FO2 B1410357 4,5-Dichloro-2-fluorophenylacetic acid CAS No. 1807090-06-7](/img/structure/B1410357.png)
4,5-Dichloro-2-fluorophenylacetic acid
Overview
Description
4,5-Dichloro-2-fluorophenylacetic acid (DFPAA) is a synthetic organic compound used in various scientific research applications. It is a white crystalline solid with a molecular weight of 246.96 g/mol and a boiling point of 163.5°C. DFPAA has a wide range of uses in biochemical and physiological research, including enzyme inhibition, protein-protein interactions, and gene expression.
Scientific Research Applications
4,5-Dichloro-2-fluorophenylacetic acid has been used in a variety of scientific research applications, including enzyme inhibition, protein-protein interactions, and gene expression. It has been used to study the structure and function of various proteins, including the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins. 4,5-Dichloro-2-fluorophenylacetic acid has also been used to study the effects of various drugs on the activity of various enzymes, such as cytochrome P450.
Mechanism of Action
4,5-Dichloro-2-fluorophenylacetic acid acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme, blocking its activity and preventing the synthesis of prostaglandins. This inhibition of COX-2 activity can have a wide range of effects, including the reduction of inflammation, pain, and fever.
Biochemical and Physiological Effects
The inhibition of COX-2 activity by 4,5-Dichloro-2-fluorophenylacetic acid can have a wide range of biochemical and physiological effects. In addition to the reduction of inflammation, pain, and fever, 4,5-Dichloro-2-fluorophenylacetic acid has been shown to have anti-cancer activity, as well as the ability to reduce the production of reactive oxygen species. It has also been shown to have anti-inflammatory, anti-allergic, and anti-microbial effects.
Advantages and Limitations for Lab Experiments
The use of 4,5-Dichloro-2-fluorophenylacetic acid in scientific research has several advantages. It is relatively inexpensive and easy to synthesize, and it has a wide range of uses in biochemical and physiological research. However, there are some limitations to its use in laboratory experiments. It has a relatively low solubility in water, which can make it difficult to use in some experiments. In addition, the inhibition of COX-2 activity by 4,5-Dichloro-2-fluorophenylacetic acid can have a wide range of effects, which can make it difficult to control the effects of the compound in experiments.
Future Directions
The potential applications of 4,5-Dichloro-2-fluorophenylacetic acid in scientific research are vast. Its ability to inhibit the activity of COX-2 could be used to study the effects of various drugs on the activity of enzymes, as well as to investigate the role of COX-2 in various diseases. In addition, 4,5-Dichloro-2-fluorophenylacetic acid could be used to study the structure and function of various proteins, including those involved in signal transduction pathways and cellular metabolism. Furthermore, 4,5-Dichloro-2-fluorophenylacetic acid could be used to investigate the effects of various drugs on gene expression and protein-protein interactions.
properties
IUPAC Name |
2-(4,5-dichloro-2-fluorophenyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2FO2/c9-5-1-4(2-8(12)13)7(11)3-6(5)10/h1,3H,2H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDIKQUVJUXDIDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Cl)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dichloro-2-fluorophenylacetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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